4,4'-oxybis(N,N-dibutylbenzenesulfonamide)

• IUPAC Name: N,N-dibutyl-4-[4-(dibutylsulfamoyl)phenoxy]benzenesulfonamide
• InChI: InChI=1S/C28H44N2O5S2/c1-5-9-21-29(22-10-6-2)36(31,32)27-17-13-25(14-18-27)35-26-15-19-28(20-16-26)37(33,34)30(23-11-7-3)24-12-8-4/h13-20H,5-12,21-24H2,1-4H3
• InChI Key: PDIPGYSSTHSKTB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)S(=O)(=O)N(CCCC)CCCC
• Molecular Formula: C28H44N2O5S2
• Molecular Weight: 552.8 g/mol

Description

'4,4'-oxybis(N,N-dibutylbenzenesulfonamide)' is a chemical compound that has been widely used in scientific research. This compound is also known as 'BDBS' and is a sulfonamide-based compound. It is a white crystalline solid that is soluble in organic solvents. BDBS has been extensively studied for its applications in various fields, including biochemistry, pharmacology, and material science.

Mechanism of Action

BDBS has been shown to act as a surfactant, which means that it can reduce the surface tension of a liquid. This property makes it useful in various applications, including emulsion polymerization and as a detergent. BDBS has also been shown to act as a ligand in various chemical reactions, which means that it can bind to metal ions and facilitate their reactions.
Biochemical and Physiological Effects:
BDBS has been shown to have some biochemical and physiological effects. It has been shown to have antimicrobial properties and has been used as a preservative in various products. BDBS has also been shown to have some toxic effects on living organisms, including fish and bacteria.

Advantages and Limitations for Lab Experiments

BDBS has several advantages when used in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive and readily available. However, BDBS has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for research on BDBS. One possible direction is to investigate its potential applications in drug delivery systems. BDBS has been shown to have surfactant properties, which could make it useful in the formulation of drug delivery systems. Another possible direction is to investigate its potential as a catalyst in various chemical reactions. BDBS has been shown to act as a ligand, which means that it could be used to facilitate various chemical reactions. Finally, further research could be done on the toxic effects of BDBS on living organisms, including its potential impact on human health.

Synthesis Methods

BDBS can be synthesized by the reaction of N,N-dibutyl-p-toluenesulfonamide with phosgene. This reaction results in the formation of BDBS as a white crystalline solid. The synthesis of BDBS is a multi-step process that involves several chemical reactions and purification steps.

Scientific Research Applications

BDBS has been widely used in scientific research due to its unique properties. It has been used as a surfactant, a catalyst, and a ligand in various chemical reactions. BDBS has also been used as a reagent in the synthesis of various organic compounds. In addition, BDBS has been used as a stabilizer for latex particles and as a dispersing agent for pigments.